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Compound of Interest

Compound Name: Cumyl-PINACA

Cat. No.: B593681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of commercially available Certified Reference

Materials (CRMs) for Cumyl-PINACA, a potent synthetic cannabinoid. As a critical component

in forensic analysis, clinical toxicology, and pharmacological research, the quality and

characterization of CRMs are paramount for generating accurate and reproducible data. This

document outlines the key specifications of available Cumyl-PINACA CRMs, details relevant

experimental protocols for their use, and visualizes the compound's primary signaling pathway.

Overview of Cumyl-PINACA and its Certified
Reference Materials
Cumyl-PINACA (N-(1-methyl-1-phenylethyl)-1-pentyl-1H-indazole-3-carboxamide) is a

synthetic cannabinoid that acts as a potent agonist of both the cannabinoid type 1 (CB1) and

type 2 (CB2) receptors.[1] Due to its high potency and prevalence in illicit markets, the

availability of well-characterized CRMs is essential for law enforcement and the scientific

community.

Currently, Cayman Chemical is a primary supplier of Cumyl-PINACA CRMs, which are also

distributed through various vendors. These CRMs are manufactured and tested under stringent

quality control standards, meeting the requirements of ISO/IEC 17025 and ISO 17034.[1] This

ensures their suitability for use as quantitative analytical reference standards.
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Comparison of Cumyl-PINACA CRM Specifications
For accurate and reliable experimental results, it is crucial to consider the specifications of the

CRM. The following table summarizes the key characteristics of the Cumyl-PINACA CRM

offered by Cayman Chemical.

Specification Description

Product Name CUMYL-PINACA (CRM)

CAS Number 1400742-15-5

Molecular Formula C₂₂H₂₇N₃O

Formula Weight 349.5 g/mol

Formulation 1 mg/mL solution in methanol

Purity
≥98% (for related compounds, specific purity on

CoA)

Storage Temperature -20°C

Stability ≥ 2 years

Certifications ISO/IEC 17025, ISO 17034

Provided Documentation
Certificate of Analysis with certified property

values, uncertainty, and metrological traceability

Note: While a Certificate of Analysis (CoA) is provided with the product, a public copy for a

specific batch was not available for this review. Users should always refer to the lot-specific

CoA for precise certified concentration and uncertainty values.

Experimental Protocols
The following are detailed methodologies for the utilization of Cumyl-PINACA CRMs in

common analytical applications.
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Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
This method is suitable for the quantification of Cumyl-PINACA in various matrices, including

biological samples and seized materials.

1. Sample Preparation:

Calibration Standards and Quality Controls: Prepare a stock solution of the Cumyl-PINACA
CRM in methanol. Perform serial dilutions with the appropriate matrix (e.g., blank plasma,

urine, or solvent) to create a series of calibration standards and quality control samples at

different concentrations.

Extraction from Biological Matrix (e.g., Blood): To 1 mL of blood sample, add an internal

standard (e.g., Cumyl-PINACA-d9). Perform a solid-phase extraction (SPE) or liquid-liquid

extraction to isolate the analyte from matrix components. Evaporate the solvent and

reconstitute the residue in the mobile phase.

2. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-

performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive

electrospray ionization (ESI+) mode.

MRM Transitions: Monitor multiple reaction monitoring (MRM) transitions for Cumyl-PINACA
and its internal standard.
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3. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the concentration of the calibration standards.

Determine the concentration of Cumyl-PINACA in the unknown samples by interpolating

their peak area ratios from the calibration curve.

Workflow for CRM-based Quantitative Analysis
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Quantitative analysis workflow using a CRM.
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Signaling Pathway of Cumyl-PINACA
Cumyl-PINACA is a potent agonist at both CB1 and CB2 receptors, which are G-protein

coupled receptors (GPCRs).[1] Activation of these receptors initiates a cascade of intracellular

signaling events.

Upon binding of Cumyl-PINACA to the CB1 or CB2 receptor, the associated heterotrimeric G-

protein (typically Gi/o) is activated. The Gα subunit dissociates from the Gβγ dimer and inhibits

adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine monophosphate

(cAMP) levels. The Gβγ subunit can modulate the activity of other effectors, such as ion

channels. Furthermore, receptor activation can lead to the recruitment of β-arrestins, which

mediate receptor desensitization and internalization, and can also initiate G-protein

independent signaling, such as the activation of the extracellular signal-regulated kinase (ERK)

pathway.
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Signaling pathway of Cumyl-PINACA.

Conclusion
The availability of certified reference materials for Cumyl-PINACA is crucial for the accurate

identification and quantification of this potent synthetic cannabinoid. The CRM provided by

Cayman Chemical, manufactured under ISO 17025 and 17034 standards, offers a reliable

standard for researchers. When using this CRM, it is imperative to adhere to the storage and

handling instructions and to consult the lot-specific Certificate of Analysis for precise

concentration values. The experimental protocols and pathway information provided in this
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guide serve as a valuable resource for laboratories working with Cumyl-PINACA, ensuring the

generation of high-quality, reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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